Cas no 921550-63-2 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide
• CAS No: 921550-63-2
• MF: C₁₇H₁₂N₂O₄S
• MW: 340.353182792664
• CID: 5753469
• Update Time: 2025-07-10

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]furan-2-carboxamide
• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide

• Inchi： 1S/C17H12N2O4S/c1-21-12-5-2-4-10-8-14(23-15(10)12)11-9-24-17(18-11)19-16(20)13-6-3-7-22-13/h2-9H,1H3,(H,18,19,20)
• InChI Key： PZUAQSNGHVPZMI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)=O

Additional information on N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide: A Comprehensive Overview

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide, with a CAS number of 921550-63-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the class of furan derivatives and thiazole derivatives, which are well-known for their broad spectrum of biological activities. The presence of multiple functional groups, including an amide linkage and aromatic rings, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structure of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide is characterized by the integration of a benzofuran ring with a thiazole ring, connected through an amide bond. This unique arrangement facilitates various interactions with biological targets, making it an intriguing subject for medicinal chemists. The 7-methoxy substituent on the benzofuran ring enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution.

In recent years, there has been a growing interest in bioactive molecules that exhibit inhibitory effects on key enzymes and receptors involved in various diseases. N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide has shown potential in preliminary studies as an inhibitor of enzymes such as cytokine converting enzyme (CCE) and matrix metalloproteinase (MMP). These enzymes are implicated in inflammatory responses, tumor progression, and tissue degradation, making them attractive targets for therapeutic intervention.

One of the most compelling aspects of this compound is its ability to modulate the activity of nuclear factor kappa B (NF-kB), a transcription factor that plays a central role in regulating immune responses and inflammation. In vitro studies have demonstrated that N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide can inhibit NF-kB activation, suggesting its potential as an anti-inflammatory agent. This finding aligns with the increasing demand for novel therapeutics that target inflammatory pathways without causing significant side effects.

Furthermore, the compound has been investigated for its potential role in neuroprotective applications. The interaction between the benzofuran and thiazole moieties may contribute to its ability to cross the blood-brain barrier, a crucial requirement for effective central nervous system (CNS) drugs. Preclinical studies have indicated that N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylfuran-2-carboxamide can protect against neurotoxicity induced by oxidative stress and excitotoxicity. These findings are particularly relevant given the rising incidence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N-4-(7-methoxy-1-benzofuran-2-ylyl)-1,3-thiazolalkanone is a complex process that requires careful optimization to ensure high yield and purity. The reaction sequence typically involves condensation reactions between appropriately substituted benzofurans and thiazole derivatives under controlled conditions. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating further pharmacological evaluation.

In terms of pharmacokinetic properties, N-[4-(7-hydroxybenzofuranyl)-1H-thiazol]-2-amides have been shown to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the methoxy group enhances metabolic stability while maintaining sufficient lipophilicity for good bioavailability. These characteristics make N-[4-(7-hydroxybenzofuranyl)-1H-thiazol]-amides suitable candidates for clinical development.

The potential therapeutic applications of N-[4-(7-hydroxybenzofuranyl)-1H-thiazol]-amides extend beyond inflammation and neuroprotection. Preliminary data suggest that these compounds may also have antimicrobial properties, making them useful in treating infections caused by resistant bacterial strains. Additionally, their ability to modulate enzyme activity suggests potential applications in treating metabolic disorders such as diabetes.

As research continues to uncover new biological targets and mechanisms, the significance of compounds like N-[4-(7-hydroxybenzofuranyl)-1H-thiazol]-amides is likely to grow. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for novel bioactive molecules. These tools have enabled researchers to rapidly evaluate the potential of compounds like N-[4-(7-hydroxybenzofuranyl)-1H-thiazol]-amides in various disease models.

In conclusion, N-[4-(7-hydroxybenzofuranyl)-1H-thiazol]-amides represent a promising class of therapeutic agents with diverse applications in medicine. Their unique structural features and demonstrated biological activities make them valuable candidates for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like N-[4-(7-hydroxybenzofuranyl)-1H-thiazol]-amides will play an increasingly important role in addressing unmet medical needs.